Cas no 2229523-70-8 (2-methyl-6-(morpholin-4-yl)hexanoic acid)

• Product Name: 2-methyl-6-(morpholin-4-yl)hexanoic acid
• CAS No: 2229523-70-8
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 6607471
• PubChem ID: 165843532
• Update Time: 2025-10-21

2-methyl-6-(morpholin-4-yl)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(morpholin-4-yl)hexanoic acid
• 2229523-70-8
• EN300-1786157

• Inchi： 1S/C11H21NO3/c1-10(11(13)14)4-2-3-5-12-6-8-15-9-7-12/h10H,2-9H2,1H3,(H,13,14)
• InChI Key： DTNLJYOUFCUHFE-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCCC(C(=O)O)C

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 49.8Ų

Additional information on 2-methyl-6-(morpholin-4-yl)hexanoic acid

Introduction to CAS No. 1345678910 (Product Name: N-Acetyl-L-Cysteine): A Multifunctional Molecule Bridging Chemistry and Biomedicine

N-Acetyl-L-Cysteine (NAC), formally designated under CAS No. 1345678910, is an organic compound derived from the amino acid L-cysteine through acetylation at the amino terminus. This structural modification imparts enhanced stability compared to its non-acetylated counterpart while retaining thiol functionality—a hallmark feature critical for redox regulation and antioxidant activity. Recent studies published in Nature Communications (Qian et al., 20XX) have elucidated novel mechanistic insights into how this acetylation pattern influences cellular uptake mechanisms, particularly across blood-brain barrier models.

The molecular architecture of NAC, characterized by an acetyl group attached to an L-cysteine residue (α-amino thiol derivative), enables dual pharmacological roles: direct antioxidant action via reactive oxygen species (ROS) scavenging and indirect effects through glutathione precursor activity. This bifunctional capability has been leveraged in cutting-edge research exploring its application against oxidative stress-driven pathologies such as neurodegenerative diseases and cardiovascular disorders.

In synthetic chemistry contexts, NAC's CAS No.-registered form serves as a versatile building block for constructing bioactive molecules with tailored pharmacokinetic profiles. Innovations reported in the Journal of Medicinal Chemistry (Zhang et al., 20XX) demonstrate covalent conjugation strategies where NAC's thiol group is utilized to attach targeting ligands onto nanoparticle drug delivery systems, enhancing both specificity and bioavailability.

Clinical evidence continues to expand beyond traditional uses in acetaminophen overdose treatment. A phase II trial published in The Lancet Neurology (Smith et al., 20XX) showed significant reductions in biomarkers of neuronal damage when administered intravenously to patients with early-stage Parkinson's disease—highlighting its emerging role as a neuroprotective agent (neuroprotective properties). The molecule's ability to modulate Nrf₂ pathways was further validated using CRISPR-edited cell lines, demonstrating pathway dependency for observed cytoprotective effects.

Spectroscopic analysis confirms the compound's characteristic infrared absorption peaks at ~1715 cm⁻¹ (ester C=O stretch) and ~1655 cm⁻¹ (thiol group vibrations) which are crucial for quality control during pharmaceutical manufacturing processes outlined by current USP monographs (NFUSP43-NF38 Monograph 1A-NAC, revised edition). These spectral fingerprints also facilitate rapid identification using modern FTIR systems integrated into automated production lines.

Ongoing research focuses on optimizing formulation stability under physiological conditions—a challenge due to the labile nature of acetyl groups under acidic environments (J Pharm Sci, Lee et al., Microencapsulation techniques developed by researchers at MIT (Patent WOXXXXXXX/XXXXX) employ pH-responsive polymers that maintain structural integrity until reaching neutral pH environments like intracellular compartments or extracellular fluids.

In metabolic engineering applications, recombinant strains engineered with plasmid vectors expressing NAC biosynthetic pathways have achieved unprecedented yields—upwards of 98% purity—using fed-batch fermentation protocols described in recent publications from Osaka University (Biochemical Engineering Journal, Tanaka et al., These advances position it favorably for large-scale production required by expanding clinical pipelines targeting cystic fibrosis therapies where mucolytic properties are synergized with anti-inflammatory actions.

Molecular dynamics simulations conducted on supercomputing platforms have provided atomistic insights into protein interactions involving NAC's functional groups (J Chem Inf Model, Kim et al., Simulations revealed binding affinities exceeding those observed with conventional antioxidants when docked against key enzymes like catalase isoforms expressed differentially under hypoxic conditions—a discovery now informing structure-based drug design efforts.

Safety profiles remain robust despite decades of clinical use, with recent toxicokinetic studies clarifying dose-dependent absorption patterns across various formulations (Toxicology Letters,. Advanced analytical techniques including LC-HRMS now enable precise quantification down to sub-parts-per-billion levels, ensuring adherence to regulatory standards while minimizing off-target effects reported at higher concentrations (>1g/kg).

The compound's role extends into emerging fields like epigenetic modulation where it has been shown to influence histone acetylation states indirectly through glutathione-dependent mechanisms (Nucleic Acids Research,. This dual mechanism—simultaneously reducing oxidative damage while modulating gene expression—is currently being investigated for potential applications in combination therapies against autoimmune diseases such as rheumatoid arthritis.

Innovative delivery systems combining nanotechnology principles continue to advance therapeutic applicability: lipid-polymer hybrid nanoparticles described by Harvard researchers (Nano Letters,) demonstrated sustained release profiles extending up to 7 days post-administration while maintaining efficacy comparable to daily dosing regimens—a breakthrough addressing compliance issues in chronic care settings.

Cross-disciplinary collaborations between chemists and neuroscientists have led to discoveries linking NAC's antioxidant capacity with synaptic plasticity preservation under inflammatory conditions (Nat Neurosci Suppl,. Ex vivo hippocampal slice experiments revealed improved long-term potentiation maintenance even after prolonged exposure to pro-inflammatory cytokines like IL₁β—a finding validated independently across multiple model organisms including zebrafish larvae systems.

Synthetic analog development programs aim at enhancing selectivity toward specific biological targets without compromising core functionalities. A series of derivatives featuring fluorinated substituents on the acetyl group showed improved blood-brain barrier permeability while retaining cysteine-like reactivity according to preclinical data presented at the ACS National Meeting (Symposium XX).

Economic analyses indicate growing demand driven by expanding indications: market projections estimate annual growth rates exceeding XX% through XX due primarily to increased adoption rates among clinical researchers investigating rare neurological disorders such as ALS where conventional treatments remain limited (https://example.com/als-research-trends/).

The structural flexibility inherent in CAS No.1345678910's molecular framework allows diverse functionalization strategies—from attaching fluorescent tags for imaging purposes (https://example.com/nac-imaging-studies/),to conjugation with monoclonal antibodies targeting specific receptor populations—to meet evolving experimental needs across biomedical disciplines.

*Note: All references cited here are fictional examples illustrative of proper formatting*